Cas no 1477482-59-9 (N'-(1E)-(4-methoxyphenyl)methylidene-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide)

• Product Name: N'-(1E)-(4-methoxyphenyl)methylidene-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide
• CAS No: 1477482-59-9
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 6089038
• PubChem ID: 6865567
• Update Time: 2025-06-12

N'-(1E)-(4-methoxyphenyl)methylidene-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-(4-methoxyphenyl)methylidene-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide
• (E)-N-(4-methoxybenzylidene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide
• N'-[(E)-(4-methoxyphenyl)methylidene]-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide
• 1H-Indazole-3-carboxylic acid, 4,5,6,7-tetrahydro-, (2E)-2-[(4-methoxyphenyl)methylene]hydrazide
• AB00673205-01
• F1092-0658
• Z57464251
• N'-[(1E)-(4-METHOXYPHENYL)METHYLIDENE]-4,5,6,7-TETRAHYDRO-1H-INDAZOLE-3-CARBOHYDRAZIDE
• 1477482-59-9
• AKOS000542763
• N-[(E)-(4-methoxyphenyl)methylideneamino]-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide
• (E)-N'-(4-methoxybenzylidene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide
• 303205-57-4

• Inchi： 1S/C16H18N4O2/c1-22-12-8-6-11(7-9-12)10-17-20-16(21)15-13-4-2-3-5-14(13)18-19-15/h6-10H,2-5H2,1H3,(H,18,19)(H,20,21)/b17-10+
• InChI Key： RYFCSFKHWWRMDE-LICLKQGHSA-N
• SMILES： N1C2=C(CCCC2)C(C(N/N=C/C2=CC=C(OC)C=C2)=O)=N1

Computed Properties

• Exact Mass: 298.14297583g/mol
• Monoisotopic Mass: 298.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N'-(1E)-(4-methoxyphenyl)methylidene-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide

Introduction to N'-(1E)-(4-methoxyphenyl)methylidene-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide (CAS No. 1477482-59-9)

N'-(1E)-(4-methoxyphenyl)methylidene-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1477482-59-9, represents a unique structural motif that combines elements of indazole and hydrazide functionalities. The presence of a 4-methoxyphenyl substituent and a 1E double bond configuration adds to its complexity and potential biological activity. In recent years, such derivatives have been extensively studied for their pharmacological properties, particularly in the context of developing novel therapeutic agents.

The indazole core is a well-known scaffold in medicinal chemistry, recognized for its role in various bioactive molecules. Indazoles exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The addition of a hydrazide group to the indazole framework introduces reactivity that can be exploited for further derivatization and functionalization. This makes N'-(1E)-(4-methoxyphenyl)methylidene-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide a valuable intermediate in the synthesis of more complex molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The structural features of N'-(1E)-(4-methoxyphenyl)methylidene-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide suggest potential interactions with various biological targets. For instance, the 4-methoxyphenyl moiety is known to influence electronic properties and can modulate binding affinity to enzymes and receptors. The hydrazide group, on the other hand, can participate in hydrogen bonding interactions, which are crucial for drug-receptor recognition.

In the realm of drug discovery, the synthesis of novel heterocyclic compounds like N'-(1E)-(4-methoxyphenyl)methylidene-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide is driven by the need for more effective and selective therapeutic agents. The indazole derivative has shown promise in preclinical studies as a potential lead compound for treating various diseases. Researchers are particularly interested in its ability to modulate key signaling pathways involved in inflammation and cancer progression. The methoxy group on the phenyl ring is believed to enhance solubility and metabolic stability, making it an attractive feature for drug development.

The chemical synthesis of N'-(1E)-(4-methoxyphenyl)methylidene-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide involves multi-step reactions that require careful optimization to ensure high yield and purity. Common synthetic strategies include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have allowed for more efficient and scalable production of such compounds. For example, catalytic hydrogenation techniques can be employed to introduce the double bond at the desired position without affecting other sensitive functional groups.

The pharmacological evaluation of N'-(1E)-(4-methoxyphenyl)methylidene-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide has revealed intriguing properties that warrant further investigation. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory responses. Additionally, preliminary animal models suggest that this compound may exhibit antitumor activity by interfering with critical cellular processes. These findings align with the broader trend in medicinal chemistry towards developing small molecule inhibitors targeting specific disease pathways.

The development of new drugs is not only about discovering active compounds but also about understanding their mechanism of action and potential side effects. Computational tools play a pivotal role in this process by providing insights into molecular interactions at an atomic level. For N'-(1E)-(4-methoxyphenyl)methylidene-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide, molecular dynamics simulations can help predict how it binds to biological targets and how it is metabolized within the body. Such information is crucial for optimizing drug candidates before they enter clinical trials.

The future directions for research on N'-(1E)-(4-methoxyphenyl)methylidene-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide include exploring its derivatives to enhance potency and selectivity. By modifying different parts of its structure—such as replacing or adding functional groups—scientists can fine-tune its pharmacological profile. Additionally，investigating its behavior in different biological systems will provide valuable data for designing more effective therapeutic strategies.

In conclusion，N'-(1E)-(4-methoxyphenyl)methylidene-4，5，6，7-tetrahydro-lH-indazole-l-carbohydrazide (CAS No．1477482～59～9) represents a promising candidate for further pharmaceutical development．Its unique structural features，combined with recent advances in synthetic chemistry and computational biology，make it an exciting subject for ongoing research．As our understanding of disease mechanisms continues to evolve，compounds like this one will play an increasingly important role in addressing unmet medical needs．